Cas no 2580226-37-3 (Benzyl 2,2-dimethyl-3-(sulfamoylmethyl)pyrrolidine-1-carboxylate)

• Product Name: Benzyl 2,2-dimethyl-3-(sulfamoylmethyl)pyrrolidine-1-carboxylate
• CAS No: 2580226-37-3
• MF: C₁₅H₂₂N₂O₄S
• MW: 326.411182880402
• CID: 5660528
• PubChem ID: 165886494
• Update Time: 2025-10-28

Benzyl 2,2-dimethyl-3-(sulfamoylmethyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl 2,2-dimethyl-3-(sulfamoylmethyl)pyrrolidine-1-carboxylate
• 2580226-37-3
• EN300-27733992
• Benzyl 2,2-dimethyl-3-(sulfamoylmethyl)pyrrolidine-1-carboxylate

• Inchi： 1S/C15H22N2O4S/c1-15(2)13(11-22(16,19)20)8-9-17(15)14(18)21-10-12-6-4-3-5-7-12/h3-7,13H,8-11H2,1-2H3,(H2,16,19,20)
• InChI Key： PAJUXWQSHHWFFO-UHFFFAOYSA-N
• SMILES： S(CC1CCN(C(=O)OCC2C=CC=CC=2)C1(C)C)(N)(=O)=O

Computed Properties

• Exact Mass: 326.13002836g/mol
• Monoisotopic Mass: 326.13002836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 492
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 98.1Ų

Additional information on Benzyl 2,2-dimethyl-3-(sulfamoylmethyl)pyrrolidine-1-carboxylate

Benzyl 2,2-dimethyl-3-(sulfamoylmethyl)pyrrolidine-1-carboxylate (CAS No. 2580226-37-3): A Comprehensive Overview

Benzyl 2,2-dimethyl-3-(sulfamoylmethyl)pyrrolidine-1-carboxylate (CAS No. 2580226-37-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique pyrrolidine core and sulfamoylmethyl functional group, serves as a key intermediate in the synthesis of bioactive molecules. Its structural complexity and functional versatility make it a valuable asset in drug discovery and development.

The molecular structure of Benzyl 2,2-dimethyl-3-(sulfamoylmethyl)pyrrolidine-1-carboxylate features a pyrrolidine ring substituted with a sulfamoyl group, which enhances its potential for hydrogen bonding and interaction with biological targets. This property is particularly relevant in the context of modern drug design, where researchers are increasingly focusing on small molecule inhibitors and enzyme modulators. The compound's carboxylate moiety further expands its utility in medicinal chemistry, enabling facile derivatization and conjugation.

Recent trends in pharmaceutical research highlight the growing demand for pyrrolidine-based compounds due to their proven efficacy in targeting various disease pathways. Benzyl 2,2-dimethyl-3-(sulfamoylmethyl)pyrrolidine-1-carboxylate aligns perfectly with this trend, as its structural features are reminiscent of several FDA-approved drugs. For instance, compounds containing sulfamoyl groups have demonstrated activity against carbonic anhydrases, making them promising candidates for treating glaucoma and other conditions.

In addition to its pharmaceutical applications, Benzyl 2,2-dimethyl-3-(sulfamoylmethyl)pyrrolidine-1-carboxylate has potential uses in agrochemicals and material science. The sulfamoyl functionality can impart unique properties to polymers and coatings, such as enhanced durability or specific interactions with other materials. This versatility has led to increased interest from industrial researchers exploring novel applications for this compound.

The synthesis of Benzyl 2,2-dimethyl-3-(sulfamoylmethyl)pyrrolidine-1-carboxylate typically involves multi-step organic transformations, starting from readily available pyrrolidine precursors. Modern synthetic approaches often employ green chemistry principles to minimize environmental impact, reflecting the growing emphasis on sustainable practices in chemical manufacturing. Researchers are particularly interested in optimizing the yield and purity of this compound, as these factors directly influence its performance in downstream applications.

From a commercial perspective, the market for specialty chemicals like Benzyl 2,2-dimethyl-3-(sulfamoylmethyl)pyrrolidine-1-carboxylate is experiencing steady growth. Pharmaceutical companies and research institutions are the primary consumers, utilizing this compound as a building block for more complex molecules. The global push for innovative therapeutics has created a robust demand for such intermediates, with particular interest coming from regions with strong biotechnology sectors.

Quality control is paramount when working with Benzyl 2,2-dimethyl-3-(sulfamoylmethyl)pyrrolidine-1-carboxylate, as impurities can significantly affect research outcomes. Advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify the compound's identity and purity. These quality assurance measures ensure that researchers can rely on consistent performance across different batches and applications.

Storage and handling of Benzyl 2,2-dimethyl-3-(sulfamoylmethyl)pyrrolidine-1-carboxylate require standard laboratory precautions. While not classified as highly hazardous, proper storage conditions (typically cool, dry environments) help maintain the compound's stability over time. Researchers appreciate that this intermediate offers a favorable balance between reactivity and stability, making it convenient to work with in various experimental settings.

The future outlook for Benzyl 2,2-dimethyl-3-(sulfamoylmethyl)pyrrolidine-1-carboxylate appears promising, with several research groups investigating its potential in new therapeutic areas. Particularly exciting is its possible role in developing targeted therapies for neurological disorders, where pyrrolidine derivatives have shown notable activity. As drug discovery efforts become increasingly sophisticated, the demand for specialized intermediates like this compound is expected to rise correspondingly.

For researchers considering Benzyl 2,2-dimethyl-3-(sulfamoylmethyl)pyrrolidine-1-carboxylate for their projects, it's worth noting that several suppliers offer this compound in various quantities and purity grades. Comparative studies suggest that higher purity grades generally yield better results in sensitive applications, though the optimal choice depends on the specific research objectives. The compound's relatively stable nature makes it suitable for international shipping, facilitating global research collaborations.

In conclusion, Benzyl 2,2-dimethyl-3-(sulfamoylmethyl)pyrrolidine-1-carboxylate (CAS No. 2580226-37-3) represents a valuable tool in modern chemical research. Its unique structural features and versatile applications position it as an important compound in pharmaceutical development and beyond. As scientific understanding of pyrrolidine-based compounds continues to deepen, the significance of this intermediate is likely to grow, potentially leading to breakthroughs in multiple scientific disciplines.